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Compound of Interest

Compound Name: 2,2,3,3-Tetrachlorobutane

Cat. No.: B086205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical entity identified by

CAS number 14499-87-7, 2,2,3,3-tetrachlorobutane. The document is structured to serve as

a detailed resource for researchers, scientists, and professionals in drug development and

chemical synthesis. It consolidates available data on the compound's chemical and physical

properties, outlines key synthetic methodologies with experimental details, and addresses the

current landscape of its biological and toxicological profile. Notably, there is a significant lack of

specific experimental data regarding the biological activity, signaling pathways, and

toxicological endpoints for 2,2,3,3-tetrachlorobutane in publicly accessible literature and

databases. This guide highlights these data gaps to inform future research directions.

Chemical Identification and Properties
2,2,3,3-Tetrachlorobutane is a chlorinated hydrocarbon.[1] Its core structure consists of a

butane backbone with four chlorine atoms attached to the second and third carbon atoms.

Table 1: Chemical Identifiers for 2,2,3,3-Tetrachlorobutane
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Identifier Value

CAS Number 14499-87-7

Molecular Formula C4H6Cl4

IUPAC Name 2,2,3,3-tetrachlorobutane

InChI InChI=1S/C4H6Cl4/c1-3(5,6)4(2,7)8/h1-2H3

InChIKey WSPZFVOCHITLIY-UHFFFAOYSA-N

Canonical SMILES CC(C(C)(Cl)Cl)(Cl)Cl

PubChem CID 26716

Table 2: Physicochemical Properties of 2,2,3,3-Tetrachlorobutane

Property Value Source

Molecular Weight 195.902 g/mol [2][3]

Density 1.397 g/cm³ [2]

Boiling Point 166.7 °C at 760 mmHg [2]

Flash Point 50.4 °C [2]

Vapor Pressure 2.32 mmHg at 25°C [2]

Water Solubility Low [1]

LogP 3.374 [2]

Refractive Index 1.481 [2]

Synthesis and Manufacturing
2,2,3,3-Tetrachlorobutane is a synthetic compound primarily used as an intermediate in

organic synthesis.[1] The main synthetic routes involve the chlorination of butane derivatives.

Photochemical Chlorination of 2,2,3-Trichlorobutane
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A prevalent industrial method for synthesizing 2,2,3,3-tetrachlorobutane involves the liquid-

phase photochemical chlorination of 2,2,3-trichlorobutane.[1] This process is a free-radical

chain reaction initiated by ultraviolet (UV) light.

Experimental Protocol:

Initiation: The reaction is initiated by the homolytic cleavage of molecular chlorine (Cl₂) into

two chlorine radicals (Cl•) upon exposure to UV radiation.[1]

Propagation:

A chlorine radical abstracts a hydrogen atom from the C-3 position of 2,2,3-

trichlorobutane, forming hydrogen chloride (HCl) and a trichlorobutyl radical.

The trichlorobutyl radical then reacts with another molecule of Cl₂ to yield 2,2,3,3-
tetrachlorobutane and a new chlorine radical, which continues the chain reaction.[1]

Reaction Conditions: The reaction is typically carried out by bubbling chlorine gas through

liquid 2,2,3-trichlorobutane under UV irradiation.[1] The process is exothermic, and cooling is

necessary to maintain an optimal temperature range of 30°C to 50°C.[1]

Product Isolation: As the reaction progresses, 2,2,3,3-tetrachlorobutane precipitates as

white crystals.[1] These crystals can be separated from the unreacted liquid starting material

by filtration or centrifugation.[1] The unreacted 2,2,3-trichlorobutane can be recycled,

allowing for high overall yields of up to 84%.[1]

Purification: The crude solid product can be further purified by recrystallization from a

suitable solvent.[1]
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Figure 1: Synthesis workflow for 2,2,3,3-tetrachlorobutane.

Two-Stage Addition Reaction from But-2-yne
Another synthetic route starts from but-2-yne and involves a two-stage chlorination process.[1]

Experimental Protocol:

First Stage: Chlorine is added across the triple bond of but-2-yne to form 2,3-dichloro-2-

butene.

Second Stage: A subsequent addition of chlorine across the remaining double bond of 2,3-

dichloro-2-butene yields 2,2,3,3-tetrachlorobutane.[1]

Applications
The primary application of 2,2,3,3-tetrachlorobutane is as a chemical intermediate for the

synthesis of 2,3-dichlorobutadiene, a monomer used in the production of specialty polymers.[1]
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Figure 2: Application pathway of 2,2,3,3-tetrachlorobutane.

Biological Activity and Signaling Pathways
A thorough review of scientific literature and chemical databases reveals a significant lack of

information on the biological activity and associated signaling pathways of 2,2,3,3-
tetrachlorobutane. No studies detailing its mechanism of action, interaction with biological

targets, or its effects on cellular signaling cascades have been identified. This represents a

critical knowledge gap for a comprehensive risk assessment of the compound.

Toxicology and Safety Information
Specific toxicological data for 2,2,3,3-tetrachlorobutane (CAS 14499-87-7) is largely

unavailable in public databases.[4] Regulatory bodies such as the Australian Industrial

Chemicals Introduction Scheme (AICIS) have noted that the chemical is not commercially

active in Australia and has not been prioritized for in-depth evaluation.
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General Toxicity of Chlorinated Hydrocarbons (as a class):

While no specific data exists for 2,2,3,3-tetrachlorobutane, chlorinated hydrocarbons as a

class are known to exhibit a range of toxic effects. It is crucial to note that the following

information is general and may not be representative of the specific toxicological profile of

2,2,3,3-tetrachlorobutane.

Absorption: Chlorinated hydrocarbons are generally well-absorbed through the

gastrointestinal tract, skin, and via inhalation.

Distribution: They are typically lipid-soluble and can accumulate in fatty tissues with repeated

exposure.

Metabolism and Excretion: Elimination can be slow, with compounds released from body

stores over extended periods. Metabolism can sometimes lead to the generation of toxic

byproducts.

Target Organs: The nervous system is a primary target, with potential for neurotoxic effects.

Liver and kidney damage have also been observed with some compounds in this class.

Table 3: Safety and Hazard Summary (General)

Hazard Type Information

GHS Labeling No data available for 2,2,3,3-tetrachlorobutane.

Acute Toxicity No specific data available.

Chronic Toxicity No specific data available.

Carcinogenicity No specific data available.

Mutagenicity No specific data available.

Reproductive Toxicity No specific data available.

Handling Precautions:
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Given the lack of safety data and its classification as a chlorinated hydrocarbon, prudent

laboratory practices should be followed when handling 2,2,3,3-tetrachlorobutane. This

includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a

lab coat, and working in a well-ventilated area or fume hood.

Environmental Fate
There is a lack of specific experimental data on the environmental fate of 2,2,3,3-
tetrachlorobutane, including its persistence, degradation, bioaccumulation potential, and

mobility in soil and water. General principles for chlorinated hydrocarbons suggest that they

can be persistent in the environment.

Conclusion and Future Directions
2,2,3,3-Tetrachlorobutane is a well-defined chemical intermediate with established synthetic

routes. However, this technical guide highlights a significant deficit in the publicly available data

regarding its biological activity, toxicological profile, and environmental fate. For a complete

understanding of the potential risks and applications of this compound, further research is

imperative. Key areas for future investigation include:

In vitro and in vivo toxicological studies to determine acute and chronic toxicity, mutagenicity,

and carcinogenicity.

Pharmacokinetic studies to understand its absorption, distribution, metabolism, and

excretion.

Environmental fate studies to assess its persistence, degradation pathways, and potential for

bioaccumulation.

Screening for biological activity to identify any potential therapeutic or adverse effects on

biological systems.

This guide serves as a foundational document, summarizing the current state of knowledge

and underscoring the need for comprehensive experimental evaluation of 2,2,3,3-
tetrachlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b086205?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/toxic/q35-q151.html
https://echa.europa.eu/el/registration-dossier/-/registered-dossier/14170/7/6/3
https://www.echemi.com/sds/1234-tetrachlorobutane-pid_Seven27535.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_3_-Tetrachlorobutane
https://www.benchchem.com/product/b086205#cas-number-14499-87-7-chemical-information
https://www.benchchem.com/product/b086205#cas-number-14499-87-7-chemical-information
https://www.benchchem.com/product/b086205#cas-number-14499-87-7-chemical-information
https://www.benchchem.com/product/b086205#cas-number-14499-87-7-chemical-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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